N-(1-cyanocyclohexyl)-N-methyl-2-{2-[(1H-1,2,4-triazol-1-yl)methyl]pyrrolidin-1-yl}acetamide

• IUPAC Name: N-(1-cyanocyclohexyl)-N-methyl-2-[2-(1,2,4-triazol-1-ylmethyl)pyrrolidin-1-yl]acetamide
• InChI: InChI=1S/C17H26N6O/c1-21(17(12-18)7-3-2-4-8-17)16(24)11-22-9-5-6-15(22)10-23-14-19-13-20-23/h13-15H,2-11H2,1H3
• InChI Key: JOTYODJSPXSWSY-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)CN1CCCC1CN2C=NC=N2)C3(CCCCC3)C#N
• Molecular Formula: C17H26N6O
• Molecular Weight: 330.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a cyclohexyl group, a methyl group, a triazole ring, and an acetamide group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The 1,2,4-triazole ring is a five-membered ring containing three nitrogen atoms and two carbon atoms. The cyclohexyl group is a six-membered ring of carbon atoms, and the acetamide group contains a carbonyl (C=O) and an amine (NH2) group.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups it contains. For example, the triazole ring might participate in reactions with electrophiles or nucleophiles. The acetamide group could be involved in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar triazole ring and acetamide group could affect its solubility in different solvents. The compound’s melting and boiling points would depend on the strength of the intermolecular forces present.

Safety And Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Some 1,2,4-triazole derivatives have been found to exhibit cytotoxic effects, suggesting that they could be harmful if ingested or inhaled.

Future Directions

Future research could explore the potential uses of this compound in various fields. For example, given the biological activity of some 1,2,4-triazole derivatives, this compound could be investigated for potential applications in medicine. Additionally, its chemical reactivity could be explored for potential uses in synthetic chemistry.